Cas no 1197181-09-1 (1,3-Benzodioxole, 4-chloro-2,2-difluoro-)

• Product Name: 1,3-Benzodioxole, 4-chloro-2,2-difluoro-
• CAS No: 1197181-09-1
• MF: C₇H₃ClF₂O₂
• MW: 192.547328233719
• CID: 5529657
• PubChem ID: 15767259
• Update Time: 2025-08-05

1,3-Benzodioxole, 4-chloro-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 4-chloro-2,2-difluoro-

• Inchi： 1S/C7H3ClF2O2/c8-4-2-1-3-5-6(4)12-7(9,10)11-5/h1-3H
• InChI Key： HYRYIXPXXZPGTJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(Cl)=C2OC1(F)F

Computed Properties

• Exact Mass: 191.9789634g/mol
• Monoisotopic Mass: 191.9789634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-Benzodioxole, 4-chloro-2,2-difluoro-

Professional Introduction to 1,3-Benzodioxole, 4-chloro-2,2-difluoro (CAS No. 1197181-09-1)

The compound 1,3-Benzodioxole, 4-chloro-2,2-difluoro (CAS No. 1197181-09-1) is a fluorinated chlorinated derivative of benzodioxole, a heterocyclic aromatic compound with significant structural and functional diversity. This molecule has garnered attention in the chemical and pharmaceutical industries due to its unique electronic properties and potential applications in medicinal chemistry. The presence of both chlorine and fluorine substituents enhances its reactivity and selectivity, making it a valuable scaffold for developing novel bioactive molecules.

Benzodioxole derivatives are well-known for their role in various pharmacological applications, including central nervous system (CNS) disorders and antimicrobial agents. The introduction of electron-withdrawing groups such as chlorine and fluorine at specific positions can modulate the pharmacokinetic and pharmacodynamic properties of these compounds. In particular, the 4-chloro-2,2-difluoro moiety in this compound imparts strong electron-withdrawing effects, which can influence the molecule's interaction with biological targets.

Recent research has highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom's ability to affect metabolic stability, lipophilicity, and binding affinity makes it a crucial element in optimizing drug candidates. For instance, studies have shown that fluorine substitution can enhance the binding affinity of small molecules to their protein targets by improving hydrophobic interactions and reducing rotatable bonds. The 1,3-Benzodioxole core structure provides a rigid framework that can be further functionalized to achieve specific biological activities.

The synthesis of 1,3-Benzodioxole, 4-chloro-2,2-difluoro involves multi-step organic transformations that require precise control over reaction conditions. The introduction of chlorine and fluorine atoms typically involves halogenation and fluorination reactions, which must be carefully optimized to avoid unwanted side products. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity. These techniques are essential for producing high-purity compounds suitable for further pharmacological evaluation.

In the realm of medicinal chemistry, this compound represents a promising lead for developing new therapeutic agents. Its structural features suggest potential activity against enzymes and receptors involved in inflammatory pathways and neurodegenerative diseases. Preliminary computational studies have indicated that the 4-chloro-2,2-difluoro group may enhance binding interactions with certain protein targets by increasing the molecule's lipophilicity and reducing its conformational flexibility.

Experimental validation of these hypotheses is currently underway in several research laboratories. In vitro assays are being conducted to assess the compound's potency against relevant biological targets, while in silico models are being refined to predict its pharmacokinetic behavior. These efforts aim to identify optimal analogs for further development into clinical candidates. The collaboration between synthetic chemists and biochemists is crucial for translating laboratory findings into tangible therapeutic benefits.

The impact of fluorinated benzodioxole derivatives extends beyond traditional pharmaceutical applications. Their unique electronic properties make them attractive for materials science applications, including organic electronics and liquid crystals. The ability to fine-tune molecular properties through substituent effects allows researchers to design compounds with specific optoelectronic characteristics. This interdisciplinary approach underscores the versatility of 1,3-Benzodioxole, 4-chloro-2,2-difluoro as a building block for innovative technologies.

Regulatory considerations play a significant role in the development and commercialization of new chemical entities like this one. Compliance with safety guidelines ensures that all aspects of production—from synthesis to formulation—are conducted responsibly. Researchers must navigate complex regulatory landscapes while maintaining high standards of quality control. This includes thorough characterization of raw materials and intermediates to ensure consistency across batches.

The future prospects for 1,3-Benzodioxole, 4-chloro-2,2-difluoro are promising given its unique structural features and potential biological activities. Ongoing research aims to uncover new therapeutic applications while exploring novel synthetic routes that improve efficiency and sustainability. As our understanding of molecular interactions continues to evolve, compounds like this one will remain at the forefront of drug discovery efforts.